Cas no 6635-90-1 (2-Methoxy-4-methyl-5-nitropyridine)

• Product Name: 2-Methoxy-4-methyl-5-nitropyridine
• CAS No: 6635-90-1
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD03095075
• CID: 46916
• PubChem ID: 253661124
• Update Time: 2025-06-11

2-Methoxy-4-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-methyl-5-nitropyridine
• 2-Methoxy-5-nitro-4-picoline
• 2-Methoxy-5-nitro-4-methylprydine
• 2-Methoxy-4-methyl-5-nitro-pyridine
• AM20061786
• A8952
• DS-10761
• NSC52457
• AKOS006280300
• DTXSID00287773
• DJNQRLCFAHKFLZ-UHFFFAOYSA-N
• SCHEMBL1559236
• SY019261
• FT-0646454
• CS-W003019
• MFCD03095075
• Pyridine, 2-methoxy-4-methyl-5-nitro-
• 2-Methoxy-5-nitro-4-picoline (2-Methoxy-4-methyl-5-nitropyridine)
• BCP22158
• 2-Methoxy-4-methyl-5-nitropyridine, 97%
• AC-1527
• J-509805
• NSC-52457
• M2652
• A838564
• 6635-90-1
• NSC 52457
• DB-025174

• MDL： MFCD03095075
• Inchi： 1S/C7H8N2O3/c1-5-3-7(12-2)8-4-6(5)9(10)11/h3-4H,1-2H3
• InChI Key： DJNQRLCFAHKFLZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Melting Point: 79.0 to 83.0 deg-C
• Boiling Point: 280.3℃ at 760 mmHg
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 67.94000
• LogP: 1.83000

2-Methoxy-4-methyl-5-nitropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Methoxy-4-methyl-5-nitropyridine

Recent Advances in the Study of 2-Methoxy-4-methyl-5-nitropyridine (CAS: 6635-90-1)

2-Methoxy-4-methyl-5-nitropyridine (CAS: 6635-90-1) is a nitropyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and material science. Recent studies have explored its potential as a building block for the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer research. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential industrial applications.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the antimicrobial properties of 2-Methoxy-4-methyl-5-nitropyridine derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against a panel of Gram-positive and Gram-negative bacteria. The results demonstrated that certain derivatives exhibited potent inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA), suggesting their potential as lead compounds for the development of new antibiotics. The study also provided insights into the structure-activity relationship (SAR) of these derivatives, which could guide future drug design efforts.

In another study, researchers focused on the anticancer potential of 2-Methoxy-4-methyl-5-nitropyridine. The compound was found to inhibit the proliferation of several cancer cell lines, including breast and lung cancer, by targeting specific signaling pathways involved in cell cycle regulation. The findings, published in Bioorganic & Medicinal Chemistry Letters (2024), highlighted the compound's ability to induce apoptosis in cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity makes it a promising candidate for further preclinical development.

The synthesis and optimization of 2-Methoxy-4-methyl-5-nitropyridine have also been a focus of recent research. A team of chemists developed a novel, high-yield synthesis route using green chemistry principles, as reported in Organic Process Research & Development (2023). This method not only improved the efficiency of the synthesis but also reduced the environmental impact, aligning with the growing demand for sustainable chemical processes in the pharmaceutical industry.

In addition to its biological applications, 2-Methoxy-4-methyl-5-nitropyridine has been explored for its utility in material science. A study in ACS Applied Materials & Interfaces (2024) demonstrated its use as a precursor for the fabrication of organic semiconductors. The compound's unique electronic properties and stability under various conditions make it suitable for developing advanced materials for optoelectronic devices.

In conclusion, recent research on 2-Methoxy-4-methyl-5-nitropyridine (CAS: 6635-90-1) underscores its multifaceted potential in both biomedical and material science applications. The compound's antimicrobial and anticancer properties, coupled with its utility in sustainable synthesis and material development, position it as a valuable entity in chemical biology and pharmaceutical research. Future studies should focus on further elucidating its mechanisms of action and exploring its applications in other therapeutic areas.